3-(2-furylmethyl)-2-mercapto-6,6-dimethyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 4-(furan-2-ylmethyl)-12,12-dimethyl-5-sulfanylidene-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• InChI: InChI=1S/C16H16N2O3S2/c1-16(2)6-10-11(8-21-16)23-13-12(10)14(19)18(15(22)17-13)7-9-4-3-5-20-9/h3-5H,6-8H2,1-2H3,(H,17,22)
• InChI Key: LZPBQQIJFBFTPN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=S)N3)CC4=CC=CO4)C
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

• The synthesis of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones, closely related to our compound of interest, involves reacting 3-amino-2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with different aldehydes and ketones (Alagarsamy, Vijayakumar, & Raja Solomon, 2007).
• Another method includes the synthesis of 2,3-dimethyl- and various substituted 8-arylidene-6,7-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones by reacting them with benzaldehyde derivatives (Elmuradov, Bozorov, & Shakhidoyatov, 2011).

Molecular Structure Analysis

• The structure of these compounds typically features a thieno[2,3-d]pyrimidin-4-one core, which can be modified in various ways to yield derivatives with different properties. An example includes the synthesis of 2-substituted 5,6-dihydro-8H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-ones (Mkrtchyan & Noravyan, 2006).

Chemical Reactions and Properties

• Thieno[2,3-d]pyrimidin-4-ones can undergo various chemical reactions, including condensation with aldehydes and ketones, to form a wide range of derivatives with diverse chemical properties (Devani et al., 1976).

Physical Properties Analysis

• The physical properties of these compounds, such as solubility, melting point, and crystalline structure, can be influenced by the specific substituents on the thieno[2,3-d]pyrimidin-4-one core. Studies on similar compounds provide insights into these aspects (Sauter & Deinhammer, 1973).

Chemical Properties Analysis

• The chemical properties of thieno[2,3-d]pyrimidin-4-ones, including their reactivity and stability, are determined by the functional groups attached to the core structure. These properties are crucial for their potential pharmacological applications (Shi et al., 2018).

Scientific Research Applications

Synthesis and Pharmacological Potential

Research on similar compounds has highlighted their synthesis for potential analgesic, anti-inflammatory, and antimicrobial properties. A study by Alagarsamy et al. (2007) detailed the synthesis of 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones, investigating their analgesic, anti-inflammatory, and ulcerogenic index activities. Compounds in this series exhibited significant activity, with specific compounds showing potent analgesic and anti-inflammatory activities comparable to diclofenac sodium, a well-known anti-inflammatory drug (Alagarsamy, Vijayakumar, & Raja Solomon, 2007).

Chemical Transformations for Novel Derivatives

The development of methods for synthesizing fused pyrimidine derivatives has been a focus of several studies. Dabaeva et al. (2019) developed a synthesis method for new fused derivatives of pyrano[4,3-b]thieno(furo)-pyridine, which are structurally related to the compound of interest. These derivatives, including 8,8-dimethyl-11-(2-furyl)-7,10-dihydro-8H-pyrano[3″,4″:5′,6′]pyrido[3′,2′:4,5]thieno(furo)[3,2-d]-pyrimidine-4(3H)-ones, were synthesized from 2,2-dimethyltetrahydropyran-4-one under optimal cyclization conditions (Dabaeva, Baghdasaryan, Paronikyan, Tamazyan, Ayvazyan, & Dashyan, 2019).

Antimicrobial and Biological Activities

The synthesis and biological evaluation of novel mercaptopyrimidine derivatives have been explored, with some derivatives showing promising antimicrobial activities. Sayed et al. (2008) used 4-mercapto-5-acetylpyrimidine as a precursor to prepare thieno[2,3-d]pyrimidine, pyrazolo[2,3-d]pyrimidine, and other derivatives, demonstrating their antimicrobial efficacy (Sayed, Moustafa, Yousif, Assy, & Abd El-Halim, 2008).

Synthesis of Linked Heterocyclics

The creation of linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one structures has also been reported. These compounds have been synthesized via a one-pot cyclo-condensation method and evaluated for their antimicrobial activity against various bacteria and fungi. Compounds with specific moieties demonstrated good inhibitory activity, underscoring the potential for designing novel antimicrobial agents (Reddy, Devi, Sunitha, & Nagaraj, 2010).